Cas no 1870769-42-8 (5-Methoxy-4-methyl-2-nitrobenzenesulfonamide)

• Product Name: 5-Methoxy-4-methyl-2-nitrobenzenesulfonamide
• CAS No: 1870769-42-8
• MF: C₈H₁₀N₂O₅S
• MW: 246.240400791168
• CID: 5172489
• Update Time: 2025-08-05

5-Methoxy-4-methyl-2-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-methyl-2-nitrobenzenesulfonamide

• Inchi： 1S/C8H10N2O5S/c1-5-3-6(10(11)12)8(16(9,13)14)4-7(5)15-2/h3-4H,1-2H3,(H2,9,13,14)
• InChI Key： QOHFNZROLXLVOM-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(OC)=C(C)C=C1[N+]([O-])=O

Additional information on 5-Methoxy-4-methyl-2-nitrobenzenesulfonamide

Introduction to 5-Methoxy-4-methyl-2-nitrobenzenesulfonamide (CAS No. 1870769-42-8)

The compound 5-Methoxy-4-methyl-2-nitrobenzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1870769-42-8, is a specialized organic molecule that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, featuring a nitro group, a methyl group, and a methoxy substituent attached to a benzenesulfonamide backbone, imparts unique electronic and steric properties that make it a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the significance of sulfonamide derivatives in drug design. The sulfonamide functional group, characterized by its strong hydrogen bonding capability and metabolic stability, is widely incorporated into bioactive molecules due to its ability to enhance binding affinity and selectivity. In particular, 5-Methoxy-4-methyl-2-nitrobenzenesulfonamide has been explored for its potential in modulating enzyme activity and interacting with biological targets. The nitro group, while electron-withdrawing, introduces additional reactivity that can be leveraged in synthetic transformations, enabling the construction of more complex scaffolds.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the aromatic ring creates a dynamic balance that influences reactivity. This characteristic has been exploited in cross-coupling reactions, where the nitro group can be reduced to an amine or converted into other functional moieties, while the sulfonamide moiety remains intact. Such transformations are crucial for constructing heterocyclic frameworks that are prevalent in modern pharmaceuticals.

In the context of drug discovery, 5-Methoxy-4-methyl-2-nitrobenzenesulfonamide has been investigated for its potential role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of this compound, researchers have been able to develop analogs with enhanced potency and selectivity against specific kinases. For instance, derivatives with optimized substitution patterns have shown promising activity in preclinical studies, suggesting their therapeutic potential.

The methoxy group in 5-Methoxy-4-methyl-2-nitrobenzenesulfonamide contributes to its solubility and metabolic stability, which are critical factors for drug candidates. Solubility is particularly important for oral bioavailability, while metabolic stability ensures that the drug remains active long enough to exert its therapeutic effect. Additionally, the nitro group can be further functionalized into other pharmacophores, such as azides or carboxylic acids, through reduction or diazotization reactions. These modifications expand the synthetic toolkit available for medicinal chemists working on next-generation therapeutics.

Recent studies have also explored the role of this compound in material science applications. The aromatic ring system combined with polar functional groups makes it an interesting candidate for designing organic semiconductors or liquid crystals. These materials are used in various electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune electronic properties through structural modifications has opened new avenues for innovation in nanotechnology and advanced materials.

The synthesis of 5-Methoxy-4-methyl-2-nitrobenzenesulfonamide typically involves multi-step organic reactions starting from commercially available precursors. A common route includes nitration of an aromatic sulfonamide followed by methylation and methoxylation at specific positions on the ring. Advances in catalytic methods have allowed for more efficient and environmentally friendly synthetic pathways, reducing waste and improving yields. Such innovations align with the growing emphasis on green chemistry principles in industrial-scale production.

In conclusion, 5-Methoxy-4-methyl-2-nitrobenzenesulfonamide (CAS No. 1870769-42-8) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it a valuable building block for drug discovery efforts targeting various diseases. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to remain at the forefront of scientific exploration.